N-(3-acetamidophenyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[[2-oxo-1-(pyridin-4-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N5O3S/c1-15(29)25-17-4-2-5-18(12-17)26-21(30)14-32-22-19-6-3-7-20(19)28(23(31)27-22)13-16-8-10-24-11-9-16/h2,4-5,8-12H,3,6-7,13-14H2,1H3,(H,25,29)(H,26,30)
• InChI Key: YFFKMDSLUQTSEB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=NC=C4
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

N-(3-acetamidophenyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H23N5O3S and its molecular weight is 449.53. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetamidophenyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetamidophenyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents. For instance, a study outlined the synthesis of these compounds using citrazinic acid as a starting material, leading to compounds with comparable antibacterial and antifungal activities to streptomycin and fusidic acid, used as reference drugs (Hossan et al., 2012).

Antitumor Applications

Another area of application is in the development of antitumor agents. A series of pyrimidine derivatives have been reported for their antitumor activity. These compounds, linked to thiophene, pyrazole, and thiazole moieties, were synthesized and showed significant therapeutic activity against various human tumor cell lines, including hepatocellular carcinoma, colon cancer, and breast cancer (Masaret, 2021).

Anti-inflammatory Activity

The synthesis of heterocyclic systems has also been explored for anti-inflammatory purposes. Using abietic acid as the starting material, researchers synthesized a series of compounds with good anti-inflammatory activity comparable to Prednisolone® (Abdulla, 2008).

Insecticidal Properties

Compounds related to the given chemical structure have been investigated for their insecticidal properties. For example, pyridine derivatives showed significant activity against the cowpea aphid, with one compound being about four times as effective as acetamiprid, a commercial insecticide (Bakhite et al., 2014).